Cas no 954021-94-4 (4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide)

4-tert-Butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a tert-butyl group and a piperidine-furan hybrid side chain. Its structural design combines lipophilic and hydrophilic moieties, enhancing solubility and bioavailability for potential pharmaceutical applications. The tert-butyl group contributes to steric stability, while the furan-piperidine linkage may facilitate interactions with biological targets, such as receptors or enzymes. This compound is of interest in medicinal chemistry for its modular framework, allowing further derivatization for structure-activity relationship studies. Its purity and well-defined synthetic route make it suitable for research in drug discovery and biochemical probing.
4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide structure
954021-94-4 structure
Product Name:4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
CAS No:954021-94-4
MF:C22H30N2O2
MW:354.485805988312
CID:6245375
PubChem ID:16896174
Update Time:2025-10-30

4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
    • VU0630912-1
    • F5033-0868
    • AKOS024491620
    • 954021-94-4
    • 4-tert-butyl-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide
    • 4-(tert-butyl)-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzamide
    • 4-tert-butyl-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide
    • Inchi: 1S/C22H30N2O2/c1-22(2,3)19-8-6-18(7-9-19)21(25)23-15-17-10-12-24(13-11-17)16-20-5-4-14-26-20/h4-9,14,17H,10-13,15-16H2,1-3H3,(H,23,25)
    • InChI Key: STRMCTNAUNAVAB-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CN1CCC(CNC(C2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

  • Exact Mass: 354.230728204g/mol
  • Monoisotopic Mass: 354.230728204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 45.5Ų

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Additional information on 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide

Comprehensive Analysis of 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 954021-94-4)

4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 954021-94-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines a benzamide core with a piperidine moiety and a furan ring, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which are often explored in the context of central nervous system (CNS) targeting and enzyme inhibition.

The compound's IUPAC name reflects its complex structure, highlighting the presence of a tert-butyl group, a furan-2-ylmethyl substituent, and a piperidin-4-ylmethyl linker. Such structural diversity is often associated with improved pharmacokinetic properties, including enhanced blood-brain barrier (BBB) penetration and metabolic stability. These attributes are critical in the development of neurotherapeutic agents, a hot topic in modern medicinal chemistry. Recent trends in AI-driven drug design and computational modeling have further amplified interest in compounds like 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide, as they offer valuable insights into structure-activity relationships (SAR).

From a synthetic perspective, the preparation of CAS No. 954021-94-4 involves multi-step organic reactions, including amide coupling and N-alkylation. These methods are well-documented in peer-reviewed literature, making the compound accessible to researchers exploring small molecule therapeutics. Its solubility and crystallinity have also been studied, as these properties are essential for formulation development and drug delivery systems. Given the growing demand for precision medicine, such investigations are highly relevant to current scientific discourse.

In addition to its pharmaceutical potential, 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide has been examined for its role in material science. The furan and benzamide groups contribute to its thermal stability and polymer compatibility, making it a candidate for advanced coatings and functional materials. This dual applicability aligns with the broader trend of multi-disciplinary research, where compounds are evaluated across diverse fields to maximize their utility.

Safety and toxicological profiles of CAS No. 954021-94-4 are also of interest, particularly in compliance with REACH and FDA guidelines. While the compound is not classified as hazardous, thorough in vitro and in vivo studies are recommended to ensure its suitability for specific applications. This cautious approach resonates with the increasing public focus on chemical safety and sustainable innovation.

In summary, 4-tert-butyl-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 954021-94-4) represents a compelling subject for ongoing research. Its structural complexity, combined with its potential in drug discovery and material engineering, positions it as a valuable compound in the scientific community. As high-throughput screening and machine learning continue to revolutionize chemical research, compounds like this will likely play a pivotal role in shaping future innovations.

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